Cas no 3415-35-8 (3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione)

• Product Name: 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione
• CAS No: 3415-35-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD00835345
• CID: 295657
• PubChem ID: 3725575
• Update Time: 2025-06-11

3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-2,5-dione,3,4-dihydro-4-methyl-
• 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione
• 4-methyl-1,3-dihydro-1,4-benzodiazepine-2,5-dione
• 4-METHYL-3,4-DIHYDRO-1H-1,4-BENZODIAZEPINE-2,5-DIONE
• 3,4-dihydro-4-methyl-2H-1,4-benzodiazepine-2,5(1H)-dione
• 3,4-dihydro-4-methyl-5H-1,4-benzodiazepine2,5-dione
• 3H-4-methyl-1,4-benzodiazepin-(1H,4H)-2,5-dione
• 4-methyl-1H-1,4-benzodiazepin-2,5-dione
• 4-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• 4-methyl-3,4-dihydro-1h-benzo[e][1,4]diazepine-2,5-dione
• 4-methyl-3H-1,4-benzodiazepine-2,5(1H,4H)-dione
• AC1MV1
• AC1Q3ZL8
• CTK4H1826
• AB07421
• 4-methyl-3H-1,4-benzodiazepine-2,5(1H, 4H)-dione
• SCHEMBL5068051
• 4-methyl-3,4-dihydro-2H-1,4-benzodiazepine-2,5(1H)-dione
• 3415-35-8
• SMR000550683
• MLS001195424
• DTXSID70395576
• MFCD00835345
• EN300-69861
• AKOS002675402
• MS-1038
• CHEMBL1892923
• FT-0634845
• HMS2884M05
• Z1120981369
• A875092
• 4-Methyl-3,4-dihydrobenzo[e][1,4]diazepine-2,5-dione
• HMS1646O03
• ZVHUQIMPAVOVTR-UHFFFAOYSA-N
• AKOS037492547
• 2-hydroxy-4-methyl-3,4-dihydro-5H-1,4-benzodiazepin-5-one
• DB-048574
• STK397913
• 1H-1,4-BENZODIAZEPINE-2,5-DIONE, 3,4-DIHYDRO-4-METHYL-
• ALBB-017167
• AE-473/30515043
• STL519440

• MDL： MFCD00835345
• Inchi： 1S/C10H10N2O2/c1-12-6-9(13)11-8-5-3-2-4-7(8)10(12)14/h2-5H,6H2,1H3,(H,11,13)
• InChI Key： ZVHUQIMPAVOVTR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(CN1C)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 430.7±38.0 °C at 760 mmHg
• Flash Point: 214.3±26.8 °C
• Refractive Index: 1.566
• PSA: 49.41000
• LogP: 0.78660
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione

Introduction to 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione (CAS No. 3415-35-8)

3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione (CAS No. 3415-35-8) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The chemical structure of 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione is characterized by a benzene ring fused with a diazepine ring and a specific substitution pattern that imparts unique pharmacological properties.

The molecular formula of 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione is C₁₀H₁₀N₂O₂, and its molecular weight is 190.20 g/mol. The compound is known for its high solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The crystalline form of the compound is stable under standard laboratory conditions and can be stored at room temperature.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione. One of the key areas of interest is its role as a modulator of the GABA-A receptor, which is central to the central nervous system (CNS) function. Studies have shown that this compound can enhance GABAergic neurotransmission, leading to anxiolytic and sedative effects. This property makes it a promising candidate for the development of new anxiolytic agents with improved safety profiles.

Beyond its anxiolytic properties, 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione has also been investigated for its potential in treating neurological disorders such as epilepsy and sleep disorders. Preclinical studies have demonstrated that the compound can effectively reduce seizure frequency and duration in animal models of epilepsy. Additionally, it has shown promise in improving sleep quality by enhancing slow-wave sleep without causing significant side effects such as next-day sedation or cognitive impairment.

The pharmacokinetic profile of 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione has been extensively studied to optimize its therapeutic use. It exhibits good oral bioavailability and a relatively long half-life, which allows for once-daily dosing regimens. The compound is primarily metabolized in the liver via cytochrome P450 enzymes, with the main metabolites being excreted in urine and feces. This metabolic pathway has been well-characterized and provides valuable insights into the drug's safety and efficacy.

In terms of safety and toxicity, preclinical studies have shown that 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione has a favorable safety profile at therapeutic doses. However, like other benzodiazepines, it can cause dependence and withdrawal symptoms if used chronically or at high doses. Therefore, careful dosing and monitoring are essential to minimize these risks.

Clinical trials are currently underway to evaluate the efficacy and safety of 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione in human subjects. Early results from phase I trials have shown promising outcomes with good tolerability and minimal adverse effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 3,4-Dihydro-4-methyl-1H-1,4-benzodiazepine-2,5-dione (CAS No. 3415-35-8) represents a promising compound with diverse therapeutic applications in the treatment of anxiety disorders, epilepsy, and sleep disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.